Cas no 957301-89-2 (1-Propyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-Propyl-1H-pyrazole-3-carboxylic acid
• CAS No: 957301-89-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD04970191
• CID: 3032549
• PubChem ID: 6485387
• Update Time: 2024-10-25

1-Propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-丙基-1H-吡唑-3-羧酸
• 1-Propyl-1H-pyrazole-3-carboxylic acid
• 1-propylpyrazole-3-carboxylic acid
• HMS1701G07
• AMY33143
• BBL040021
• SBB009555
• STK349736
• 1-propyl-1 h-pyrazole-3-carboxylic acid
• 1H-pyrazole-3-carboxylic acid, 1-propyl-
• R8676
• ST50295977
• 1-Propyl-1H-pyrazole-3-carboxylic acid (ACI)
• 1-Propyl-1H-pyrazole-3-carboxylicacid
• F2169-0899
• ALBB-021514
• CS-0207382
• 957301-89-2
• PAOWDTSRDBLTFW-UHFFFAOYSA-N
• LS-06464
• EN300-1086959
• AKOS000302379
• G30867
• MFCD04970191
• SCHEMBL167425
• 1-Propyl-1 H -pyrazole-3-carboxylic acid
• DTXSID701284713
• Z1198164982

• MDL： MFCD04970191
• Inchi： 1S/C7H10N2O2/c1-2-4-9-5-3-6(8-9)7(10)11/h3,5H,2,4H2,1H3,(H,10,11)
• InChI Key： PAOWDTSRDBLTFW-UHFFFAOYSA-N
• SMILES： OC(C1C=CN(CCC)N=1)=O

Computed Properties

• Exact Mass: 154.074227566 g/mol
• Monoisotopic Mass: 154.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1
• Molecular Weight: 154.17

1-Propyl-1H-pyrazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives